Cas no 2228465-31-2 (1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol)

• Product Name: 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol
• CAS No: 2228465-31-2
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 6282484
• PubChem ID: 165845478
• Update Time: 2025-07-19

1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol
• EN300-1967926
• 1-[3-chloro-5-(trifluoromethyl)phenyl]ethane-1,2-diol
• 2228465-31-2

• Inchi： 1S/C9H8ClF3O2/c10-7-2-5(8(15)4-14)1-6(3-7)9(11,12)13/h1-3,8,14-15H,4H2
• InChI Key： IUUFBAGQSPEYCN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C(CO)O

Computed Properties

• Exact Mass: 240.0164917g/mol
• Monoisotopic Mass: 240.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol

1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol: A Comprehensive Overview of Its Chemical Structure and Applications

1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol, a complex organic compound with the CAS No. 2228465-31-2, represents a significant advancement in the field of synthetic chemistry. This compound features a unique combination of functional groups, including chloro, trifluoromethyl, and hydroxyl moieties, which contribute to its versatility in pharmaceutical and material science applications. The molecular structure of 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol is characterized by a phenyl ring substituted with a trifluoromethyl group at the 5-position and a chloro group at the 3-position, while the ethane-1,2-diol moiety introduces hydroxyl functionalities at the terminal carbon atoms. This intricate arrangement of substituents enables the compound to participate in a wide range of chemical reactions and interactions, making it a valuable intermediate in the development of novel therapeutics and functional materials.

Recent studies have highlighted the potential of 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol in the design of multifunctional drugs targeting specific biological pathways. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for the synthesis of compounds with enhanced anti-inflammatory properties. The trifluoromethyl group, a trifluoromethyl substituent, is known to modulate the lipophilicity and metabolic stability of molecules, which can significantly impact their pharmacokinetic profiles. Researchers have also explored the role of the chloro substituent in enhancing the compound's reactivity during synthetic transformations, particularly in the context of nucleophilic substitution reactions.

The phenylethane-1,2-diol moiety of 1-3-chloro-5-(trif, the compound's hydroxyl groups provide opportunities for further functionalization. These hydroxyl groups can engage in hydrogen bonding interactions, which are critical for the compound's ability to interact with biological targets such as enzymes or receptors. A 2024 study published in Organic & Biomolecular Chemistry investigated the synthesis of 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol through a one-pot multistep reaction, emphasizing its potential as a building block for the development of drug candidates with improved solubility and bioavailability. The study also highlighted the importance of optimizing reaction conditions to achieve high yields and purity, which are essential for downstream applications in drug discovery.

One of the most promising applications of 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol lies in its potential as a precursor for the synthesis of anti-cancer agents. A recent review article in Advanced Drug Delivery Reviews discussed the role of trifluoromethyl-substituted compounds in the design of prodrugs that can selectively target cancer cells. The trifluoromethyl group's ability to resist metabolic degradation makes it an attractive feature for prolonging the half-life of pharmaceutical compounds. Additionally, the hydroxyl groups in the phenylethane-1,2-diol moiety can be modified to introduce additional functionalities, such as carboxyl or amino groups, which can enhance the compound's biological activity.

The synthesis of 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol has been the focus of several recent studies, with a particular emphasis on green chemistry approaches. A 2023 paper in Green Chemistry described a catalytic method for the direct fluorination of aromatic compounds to introduce the trifluoromethyl group, which is a critical step in the synthesis of this compound. This method reduces the use of hazardous reagents and minimizes byproduct formation, aligning with the principles of sustainable chemistry. The study also highlighted the importance of selecting appropriate catalysts and reaction conditions to achieve high selectivity and efficiency in the fluorination process.

Another area of interest is the application of 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol in the development of materials with tunable properties. Researchers have explored its potential as a component in the synthesis of polymers with enhanced thermal stability and mechanical strength. A 2024 study in Macromolecules demonstrated that the incorporation of the trifluoromethyl group into polymer chains can significantly improve the thermal resistance of the resulting materials, making them suitable for high-performance applications such as aerospace or electronic devices. The phenylethane-1,2-diol moiety also contributes to the material's flexibility, which is important for applications requiring mechanical resilience.

In addition to its pharmaceutical and material science applications, 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol has also been investigated for its potential in the field of organic electronics. The presence of the trifluoromethyl group and the hydroxyl functionalities in the phenylethane-1,2-diol moiety can influence the electronic properties of the compound, making it a candidate for use in organic semiconductors. A 2023 paper in Advanced Electronic Materials explored the synthesis of conjugated polymers based on this compound, showing that the introduction of the trifluoromethyl group can enhance the charge-carrier mobility, which is critical for the performance of organic electronic devices.

Despite its promising applications, the synthesis and characterization of 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol present several challenges. One of the primary difficulties lies in the selective introduction of the trifluoromethyl group onto the aromatic ring while maintaining the integrity of the phenylethane-1,2-diol moiety. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, to confirm the structure of the compound and monitor reaction progress. Additionally, computational modeling has been used to predict the reactivity of the compound and guide the optimization of synthetic routes.

Overall, 1-3-chloro-5-(trifluoromethyl)phenylethane-1,2-diol represents a versatile and valuable compound with a wide range of potential applications. Its unique combination of functional groups and structural features makes it an attractive candidate for further research and development in the fields of pharmaceuticals, materials science, and organic electronics. As new synthetic methods and characterization techniques continue to evolve, the full potential of this compound is likely to be realized in the coming years.